(3R,4aS,8aR)-3-(Furan-3-yl)-5,5-dimethyloctahydro-1H-isochromen-1-one
Overview
Description
(3R,4aS,8aR)-3-(Furan-3-yl)-5,5-dimethyloctahydro-1H-isochromen-1-one is a natural product found in Ricciocarpos natans with data available.
Scientific Research Applications
Photophysical Properties and Metal Ion Sensors
Compounds with furan structures, such as the (3R,4aS,8aR)-3-(Furan-3-yl)-5,5-dimethyloctahydro-1H-isochromen-1-one, are noted for their diverse range of activities and properties. Kumar et al. (2015) explored the synthesis of furan derivatives and investigated their photophysical properties, highlighting their potential applicability in the field of metal ion sensors. They observed significant color changes in the presence of aluminum(III) ions, suggesting their use as "naked-eye sensors" for aluminum detection (Kumar, Kumawat, Gupta, & Sharma, 2015).
Antiproliferative Activity
The antiproliferative properties of furan-based compounds, similar to the one , have been studied. Bauri et al. (2016) isolated limonin, a compound structurally related to (3R,4aS,8aR)-3-(Furan-3-yl)-5,5-dimethyloctahydro-1H-isochromen-1-one, from Citrus limetta seeds. Limonin, known for its antiproliferative properties, is a complex molecule comprising furan and other fused cyclic systems, indicating potential applications in cancer research (Bauri, Foro, & Nhu, 2016).
Structural Analysis and Therapeutic Potential
Joy and Chakraborty (2017) explored previously undescribed chromenyl derivatives with structures composed of isochromen-(5H)-one and furanyl-2H-chromenyl moieties, which show promise in anti-inflammatory and antioxidant properties. These findings suggest potential applications for furan-based compounds, including (3R,4aS,8aR)-3-(Furan-3-yl)-5,5-dimethyloctahydro-1H-isochromen-1-one, in functional food and medicinal applications (Joy & Chakraborty, 2017).
properties
Product Name |
(3R,4aS,8aR)-3-(Furan-3-yl)-5,5-dimethyloctahydro-1H-isochromen-1-one |
|---|---|
Molecular Formula |
C15H20O3 |
Molecular Weight |
248.32 g/mol |
IUPAC Name |
(3S,4aR,8aS)-3-(furan-3-yl)-5,5-dimethyl-4,4a,6,7,8,8a-hexahydro-3H-isochromen-1-one |
InChI |
InChI=1S/C15H20O3/c1-15(2)6-3-4-11-12(15)8-13(18-14(11)16)10-5-7-17-9-10/h5,7,9,11-13H,3-4,6,8H2,1-2H3/t11-,12+,13-/m0/s1 |
InChI Key |
FFADPQLZGWESJY-XQQFMLRXSA-N |
Isomeric SMILES |
CC1(CCC[C@H]2[C@H]1C[C@H](OC2=O)C3=COC=C3)C |
Canonical SMILES |
CC1(CCCC2C1CC(OC2=O)C3=COC=C3)C |
synonyms |
ricciocarpin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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